![molecular formula C17H15ClF2N2O B5758874 1-(4-chloro-2-fluorobenzoyl)-4-(4-fluorophenyl)piperazine](/img/structure/B5758874.png)
1-(4-chloro-2-fluorobenzoyl)-4-(4-fluorophenyl)piperazine
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Overview
Description
1-(4-chloro-2-fluorobenzoyl)-4-(4-fluorophenyl)piperazine, also known as TAK-063, is a novel antipsychotic drug that has been developed for the treatment of schizophrenia. It was first synthesized by researchers at Takeda Pharmaceutical Company Limited in Japan. Since its discovery, TAK-063 has been extensively studied for its potential therapeutic applications.
Mechanism of Action
1-(4-chloro-2-fluorobenzoyl)-4-(4-fluorophenyl)piperazine works by selectively inhibiting the phosphodiesterase 10A (PDE10A) enzyme, which is involved in the regulation of dopamine and cAMP signaling pathways in the brain. By inhibiting PDE10A, this compound increases the levels of dopamine and cAMP, which are known to be involved in the pathophysiology of schizophrenia.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. These include increased dopamine and cAMP signaling, enhanced neuroplasticity, and improved cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of 1-(4-chloro-2-fluorobenzoyl)-4-(4-fluorophenyl)piperazine is its selectivity for the PDE10A enzyme, which reduces the risk of off-target effects. However, one limitation is that its efficacy in human clinical trials has not yet been fully established.
Future Directions
There are several potential future directions for research on 1-(4-chloro-2-fluorobenzoyl)-4-(4-fluorophenyl)piperazine. These include further studies on its safety and efficacy in human clinical trials, as well as investigations into its potential use in other psychiatric disorders such as bipolar disorder and depression. Additionally, research could focus on developing more potent and selective PDE10A inhibitors based on the structure of this compound.
Synthesis Methods
1-(4-chloro-2-fluorobenzoyl)-4-(4-fluorophenyl)piperazine is synthesized using a multi-step process that involves the reaction of 4-chloro-2-fluorobenzoyl chloride with 4-fluorophenylpiperazine in the presence of a base. The resulting product is then purified using chromatography techniques to obtain the final compound.
Scientific Research Applications
1-(4-chloro-2-fluorobenzoyl)-4-(4-fluorophenyl)piperazine has been the subject of numerous scientific studies to evaluate its potential therapeutic applications. One study found that this compound was effective in reducing positive symptoms of schizophrenia in animal models. Another study showed that this compound had a lower risk of causing extrapyramidal symptoms, a common side effect of traditional antipsychotic drugs.
Properties
IUPAC Name |
(4-chloro-2-fluorophenyl)-[4-(4-fluorophenyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClF2N2O/c18-12-1-6-15(16(20)11-12)17(23)22-9-7-21(8-10-22)14-4-2-13(19)3-5-14/h1-6,11H,7-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVJNNVBZWZDNJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)F)C(=O)C3=C(C=C(C=C3)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClF2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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